Cas no 55212-06-1 (5H-4,1-Benzoxathiepin-5-one,2,3-dihydro-)

• Product Name: 5H-4,1-Benzoxathiepin-5-one,2,3-dihydro-
• CAS No: 55212-06-1
• MF: C₉H₈O₂S
• MW: 180.223621368408
• CID: 380300
• PubChem ID: 347036
• Update Time: 2025-04-19

5H-4,1-Benzoxathiepin-5-one,2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-4,1-Benzoxathiepin-5-one,2,3-dihydro-
• 2,3-dihydro-4,1-benzoxathiepin-5-one
• DTXSID40324010
• 55212-06-1
• NSC-405476
• NSC405476

• Inchi： 1S/C9H8O2S/c10-9-7-3-1-2-4-8(7)12-6-5-11-9/h1-4H,5-6H2
• InChI Key： SFBXZMHVQGINDC-UHFFFAOYSA-N
• SMILES： S1CCOC(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 180.02454
• Monoisotopic Mass: 180.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6

Experimental Properties

• Density: 1.277
• Boiling Point: 358.5°C at 760 mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.601
• PSA: 26.3
• LogP: 1.94910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers